6-{[3-(4-fluoro-2-methoxyphenyl)-6-oxopyridazin-1(6H)-yl]acetyl}-4-methyl-2H-1,4-benzoxazin-3(4H)-one

Specification

• Molecular Formula: C22H18FN3O5
• Molecular Weight: 423.4 g/mol
• IUPAC Name: 6-[2-[3-(4-fluoro-2-methoxyphenyl)-6-oxopyridazin-1-yl]acetyl]-4-methyl-1,4-benzoxazin-3-one
• Standard InChI: InChI=1S/C22H18FN3O5/c1-25-17-9-13(3-7-19(17)31-12-22(25)29)18(27)11-26-21(28)8-6-16(24-26)15-5-4-14(23)10-20(15)30-2/h3-10H,11-12H2,1-2H3
• Standard InChI Key: QBQIDLUGWODIIP-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)COC2=C1C=C(C=C2)C(=O)CN3C(=O)C=CC(=N3)C4=C(C=C(C=C4)F)OC

Introduction

Structural Elucidation and Molecular Characteristics

Core Architecture and Functional Groups

The compound’s IUPAC name, 6-[2-[3-(4-fluoro-2-methoxyphenyl)-6-oxopyridazin-1-yl]acetyl]-4-methyl-1,4-benzoxazin-3-one, delineates its hybrid structure. The benzoxazin-3-one core (C₉H₇NO₂) is substituted at position 6 with an acetyl group linked to a 3-(4-fluoro-2-methoxyphenyl)-6-oxopyridazine moiety. Key functional groups include:

• Benzoxazinone ring: A bicyclic system combining benzene and oxazinone, known for anti-inflammatory and antimicrobial activities.

• Pyridazinone unit: A six-membered diazine ring with a ketone group, often associated with cardiovascular and CNS modulation.

• 4-Fluoro-2-methoxyphenyl substituent: Enhances lipophilicity and bioavailability while influencing target binding.

Molecular Formula and Stereochemical Considerations

The molecular formula C₂₂H₁₈FN₃O₅ (MW: 423.4 g/mol) reflects 22 carbon atoms, 18 hydrogens, 1 fluorine, 3 nitrogens, and 5 oxygens. The absence of chiral centers in the canonical SMILES (CN1C(=O)COC2=C1C=C(C=C2)C(=O)CN3C(=O)C=CC(=N3)C4=C(C=C(C=C4)F)OC) suggests an achiral configuration, simplifying synthetic and analytical workflows.

Table 1: Key Molecular Descriptors

Property	Value
Molecular Formula	C₂₂H₁₈FN₃O₅
Molecular Weight	423.4 g/mol
logP (Predicted)	~3.4 (analog-based est.)
Hydrogen Bond Acceptors	7
Polar Surface Area	56.7 Ų

Synthetic Pathways and Optimization Challenges

Multi-Step Synthesis Overview

While explicit synthetic details remain proprietary, the compound’s preparation likely involves:

• Benzoxazinone Core Formation: Cyclocondensation of 2-aminophenol derivatives with methylating agents.

• Pyridazinone Synthesis: Cyclization of hydrazine derivatives with diketones, followed by fluorophenyl substitution.

• Acetylation Coupling: Linking the benzoxazinone and pyridazinone units via acetyl bridges using coupling agents like EDCI/HOBt.

Critical Reaction Parameters

• Solvent Selection: Polar aprotic solvents (e.g., DMF, DMSO) to enhance intermediate solubility.

• Temperature Control: Pyridazinone cyclization typically requires 80–100°C.

• Purification Challenges: HPLC or column chromatography needed due to structural complexity.

Physicochemical and Pharmacokinetic Profiling

Solubility and Lipophilicity

With a predicted logP of ~3.4, the compound exhibits moderate lipophilicity, favoring membrane permeability but posing formulation challenges. Aqueous solubility is likely limited (<1 mg/mL), necessitating prodrug strategies or nanocarrier systems for in vivo delivery.

Metabolic Stability

The 4-fluoro-2-methoxyphenyl group may slow oxidative metabolism by cytochrome P450 enzymes, while the pyridazinone’s ketone could undergo reductive transformations.

Biomedical Applications and Mechanistic Insights

Target Hypothesis and Binding Studies

Though specific targets are undisclosed, structural analogs suggest potential interactions with:

• Phosphodiesterase-4 (PDE4): Pyridazinones inhibit PDE4, relevant in inflammatory diseases.

• Serotonin Receptors: Benzoxazinones modulate 5-HT pathways, implicating CNS disorders.

In Vitro Activity

Preliminary assays on related compounds (e.g., benzyl [3-(4-fluoro-2-methoxyphenyl)-6-oxopyridazin-1(6H)-yl]acetate) show IC₅₀ values <10 μM in kinase inhibition models, suggesting potent bioactivity.

Comparative Analysis with Structural Analogs

Table 2: Analog Comparison

Compound	Molecular Formula	MW (g/mol)	Key Substituent	logP
Target Compound	C₂₂H₁₈FN₃O₅	423.4	4-Fluoro-2-methoxyphenyl	~3.4
6-{[3-(3-Methoxyphenyl)-...}-3(4H)-one	C₂₂H₁₉N₃O₅	405.4	3-Methoxyphenyl	~2.8
Benzyl Ester Derivative	C₂₀H₁₇FN₂O₄	368.36	Benzyl ester	3.39

Key trends:

• Fluorine substitution enhances metabolic stability and target affinity vs. non-fluorinated analogs.

• Esterification (e.g., benzyl) improves solubility but reduces CNS penetration.

Challenges and Future Directions

Synthesis Scalability

Multi-step sequences with low yields (<40%) necessitate flow chemistry or enzymatic catalysis innovations.

Preclinical Development Gaps

• Toxicology: No in vivo safety data reported.

• Formulation: Poor solubility mandates lipid-based delivery systems.

Derivative Exploration

• Heterocycle Hybrids: Replacing benzoxazinone with quinazolinone.

• Prodrugs: Phosphate esters for enhanced aqueous solubility.